![molecular formula C6H6ClN3O B6277560 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride CAS No. 2763755-31-1](/img/no-structure.png)
1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride
Overview
Description
1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride (abbreviated as 1H-PPH) is a novel small molecule with a wide range of potential applications in scientific research. This compound is a heterocyclic aromatic molecule that consists of a pyrazole ring and a pyridine ring connected by a single carbon atom. It has a molecular weight of 215.58 g/mol and is soluble in water and alcohol. 1H-PPH has been studied for its potential applications in various fields, such as drug discovery, drug delivery, and biotechnology.
Mechanism of Action
1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride is able to interact with various biological molecules, such as DNA and proteins, in order to modulate their activity. For example, it has been found to be able to bind to DNA, which can lead to the regulation of gene expression. Additionally, 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride has been found to be able to bind to proteins, which can lead to the inhibition of their activity.
Biochemical and Physiological Effects
1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride has been studied for its potential effects on the biochemical and physiological processes of various organisms. In particular, it has been found to be able to interact with various enzymes, leading to the inhibition of their activity. Additionally, 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride has been found to be able to interact with various hormones, leading to the modulation of their activity.
Advantages and Limitations for Lab Experiments
1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride has several advantages that make it a useful compound for lab experiments. It is relatively easy to synthesize, and it is relatively stable and non-toxic. Additionally, it is soluble in water and alcohol, making it easy to use in a range of experiments. However, there are also some limitations to consider when using 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride for lab experiments. For example, it is not very soluble in organic solvents, making it difficult to use in certain types of experiments. Additionally, it can react with other compounds, making it difficult to use in certain types of experiments.
Future Directions
1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride has a wide range of potential applications in scientific research, and there are many future directions that can be explored. For example, further research can be conducted to investigate the potential of 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride as a drug delivery system. Additionally, further research can be conducted to investigate the potential of 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride as a tool for gene regulation and protein inhibition. Finally, further research can be conducted to investigate the potential of 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride as a tool for the synthesis of novel compounds.
Synthesis Methods
The synthesis of 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride is typically carried out via a two-step process. In the first step, the pyridine ring is synthesized using a Grignard reaction between a pyridine and a halide. In the second step, the pyrazole ring is synthesized using a condensation reaction between the pyridine and a diketone. The two steps are then combined to form 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride. Alternatively, 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride can be synthesized using a one-step reaction involving a diketone and a halide.
Scientific Research Applications
1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride has been studied for its potential applications in various fields of scientific research. It has been used as a substrate for the synthesis of novel compounds, such as pyrazolopyridine derivatives, which have potential applications in drug discovery. 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride has also been studied for its potential use in drug delivery, as it has been found to be able to form stable complexes with various drugs, allowing for the delivery of drugs to specific sites in the body. Additionally, 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride has been studied for its potential applications in biotechnology, as it has been found to be able to bind to DNA and proteins, allowing for the regulation of gene expression.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride involves the reaction of 2-aminopyridine with ethyl acetoacetate to form 3-ethyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine. This intermediate is then reacted with hydrochloric acid to yield the final product.", "Starting Materials": ["2-aminopyridine", "ethyl acetoacetate", "hydrochloric acid"], "Reaction": ["Step 1: React 2-aminopyridine with ethyl acetoacetate in the presence of a base catalyst to form 3-ethyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine.", "Step 2: Dissolve the intermediate in hydrochloric acid and heat the mixture to reflux.", "Step 3: Cool the reaction mixture and collect the precipitated product by filtration.", "Step 4: Wash the product with cold water and dry it under vacuum to obtain 1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride as a white solid."] } | |
CAS RN |
2763755-31-1 |
Product Name |
1H-pyrazolo[3,4-b]pyridin-5-ol hydrochloride |
Molecular Formula |
C6H6ClN3O |
Molecular Weight |
171.6 |
Purity |
95 |
Origin of Product |
United States |
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